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Compound of Interest

Compound Name: Chlormephos

Cat. No.: B165930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Chlormephos, an

organothiophosphate insecticide. It details its chemical identity, physicochemical properties,

and toxicological data, with a focus on its mechanism of action as an acetylcholinesterase

inhibitor. This document is intended to serve as a foundational resource for professionals in

research, science, and drug development.

Chemical Identity
Chlormephos is an organothiophosphate compound recognized for its insecticidal properties.

[1] Its systematic and formal identification is crucial for regulatory and research purposes.

IUPAC Name: S-(Chloromethyl) O,O-diethyl phosphorodithioate[1]

A variety of synonyms and trade names have been used to identify Chlormephos:

Chlormefos[2]

Chlormethylfos[2]

Dotan[2]

MC 2188[2]
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Phosphorodithioic acid, S-(chloromethyl) O,O-diethyl ester[2]

S-Chloromethyl O,O-diethyl phosphorodithioate[2]

S-Chloromethyl-O,O-diethylphosphorothiolothionate[3]

Physicochemical Properties
The physical and chemical characteristics of Chlormephos are critical in understanding its

environmental fate and behavior, as well as its absorption and distribution in biological

systems. It is a colorless liquid.[4]

Property Value Reference

Molecular Formula C5H12ClO2PS2 [3]

Molecular Weight 234.7 g/mol [3]

Boiling Point 178 to 185°F at 0.1 mmHg [5]

Density 1.26 g/cm³ at 20°C [4]

Vapor Pressure 0.0056 mmHg at 30°C [2]

Water Solubility Slightly soluble [2]

LogP (XLogP3) 3.1 [3]

Toxicological Data
Chlormephos is classified as a highly toxic compound to mammals through ingestion,

inhalation, or dermal absorption.[1] Its primary mode of action is the inhibition of

acetylcholinesterase, a critical enzyme in the nervous system.[1]

Acute Toxicity
The following table summarizes the acute toxicity values for Chlormephos in various animal

models.
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Test Species Route LD50/LC50 Reference

LD50 Rat (male) Oral 27 mg/kg [3]

LD50 Rat (female) Oral 18 mg/kg [3]

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.[6]

LC50 (Lethal Concentration, 50%) is the concentration of a chemical in air or water which

causes the death of 50% of a group of test animals.[6]

Mechanism of Action: Acetylcholinesterase
Inhibition
Chlormephos exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE).[1]

AChE is responsible for the breakdown of the neurotransmitter acetylcholine at the synaptic

cleft. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in continuous

stimulation of cholinergic receptors, which can lead to paralysis and death in insects.[1]
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Mechanism of Chlormephos as an Acetylcholinesterase Inhibitor.
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Experimental Protocols
While specific, detailed experimental protocols for Chlormephos are proprietary to the

conducting laboratories, this section outlines a general methodology for assessing insecticide

toxicity and for the acetylcholinesterase inhibition assay, based on established scientific

principles.

General Insecticide Bioassay Protocol
Bioassays are fundamental in determining the efficacy of an insecticide.[7] A common method

is the topical application or film method.[7][8]

Test Organism Selection: A susceptible insect species is chosen, ensuring uniformity in age

and developmental stage.[7]

Insecticide Preparation: A series of graded concentrations of Chlormephos are prepared in

a suitable solvent.[7]

Application:

Topical Application: A precise volume of the insecticide solution is applied directly to the

dorsal thorax of each insect using a microapplicator.[8]

Film Method: A known volume of the insecticide solution is evenly applied to the inner

surface of a petri dish and the solvent is allowed to evaporate, leaving a residue film.[7]

Test insects are then introduced into the dish.[7]

Observation: The insects are maintained under controlled conditions (temperature, humidity,

and light) for a specified period (e.g., 24-48 hours).[7]

Data Collection: Mortality is assessed at predetermined time points. Insects that are unable

to move when prodded are considered dead.

Data Analysis: The dose-response data is analyzed using probit analysis to determine the

LD50 or LC50 value.[8]
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A generalized workflow for conducting an insecticide bioassay.

Acetylcholinesterase Inhibition Assay (Ellman's Method)
This colorimetric assay is a standard method to measure AChE activity and its inhibition.[9]
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Reagent Preparation:

Phosphate buffer (pH 8.0).[10]

Acetylthiocholine (ATCI) solution (substrate).[10]

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent).[10]

AChE enzyme solution.[10]

Chlormephos solutions at various concentrations.

Assay Procedure (in a 96-well plate):

Add the phosphate buffer to each well.[10]

Add the AChE solution to each well.[10]

Add the Chlormephos solutions (inhibitor) to the test wells and a solvent control to the

control wells.[10]

Incubate the plate to allow the inhibitor to interact with the enzyme.[10]

Add DTNB solution to all wells.[10]

Initiate the reaction by adding the ATCI substrate to all wells.[10]

Measurement: The absorbance is measured at 412 nm at regular intervals using a

microplate reader. The rate of the reaction is proportional to the AChE activity.

Data Analysis: The percentage of inhibition is calculated for each Chlormephos
concentration by comparing the reaction rate in the test wells to the control wells.[10] The

IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity)

can then be determined.

This guide provides a detailed overview of Chlormephos, offering valuable information for

researchers and scientists. The provided data and protocols serve as a starting point for further
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investigation and development in the fields of toxicology, pharmacology, and environmental

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

